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Compound of Interest

Compound Name: Silver chromate

Cat. No.: B1207786 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals handling silver chromate.

Adherence to these protocols is essential for minimizing risk and ensuring a safe laboratory

environment. Silver chromate is a hazardous chemical that poses significant health risks,

including the potential to cause cancer.[1][2]

Silver chromate is recognized as a carcinogen and an oxidizer that may intensify fires.[1][2][3]

[4] It can also cause skin and eye irritation, and allergic skin reactions.[1][4][5] Therefore, strict

adherence to the following personal protective equipment (PPE) and handling procedures is

mandatory.

Operational Plan: Step-by-Step Handling Procedures
1. Engineering Controls:

Always handle silver chromate in a certified chemical fume hood to minimize inhalation

exposure.[5]

Ensure an eyewash station and safety shower are readily accessible and unobstructed in the

immediate work area.[5][6]

2. Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical splash goggles that conform to EN166 or NIOSH

standards.[1][6] A face shield should be used in addition to goggles when there is a

significant risk of splashing.

Skin Protection:

Gloves: Wear impervious gloves, such as nitrile gloves, and inspect them for any signs of

degradation before use.[1] Employ proper glove removal technique to avoid skin contact

with the outer surface of the glove.[1]

Lab Coat/Apron: A lab coat is required. For tasks with a higher risk of splashing, a

chemical-resistant apron should be worn over the lab coat.[5]

Respiratory Protection:

For operations that may generate dust, a NIOSH/MSHA-approved air-purifying dust or

mist respirator is necessary.[5]

3. Handling and Storage:

Avoid the formation of dust and aerosols.[1][3]

Do not breathe in dust, vapor, mist, or gas.[5]

Prevent contact with skin, eyes, and clothing.[5]

Keep silver chromate away from heat, sparks, open flames, and other ignition sources.[1] It

should also be kept away from combustible materials as it is an oxidizer and can intensify

fires.[1][5][6]

Store in a cool, dry, well-ventilated area in a tightly closed container.[1][3][5] The storage

area should be locked and accessible only to authorized personnel.

Emergency and Disposal Plan
1. First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

Skin Contact: Immediately wash the affected skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes.[5] Seek medical attention if

irritation or a rash develops.[1]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical

attention.[5]

Ingestion: If the person is conscious and alert, have them rinse their mouth and drink 2-4

cupfuls of water. Do not induce vomiting. Seek immediate medical attention.[5]

2. Spill Response:

Evacuate the area and ensure adequate ventilation.[1]

Wearing the appropriate PPE, carefully sweep or vacuum up the spilled material and place it

into a suitable, labeled, and closed container for disposal.[3][5][6] Avoid generating dust.[5][6]

Prevent the spill from entering drains or waterways.[1][6][7]

3. Disposal:

Silver chromate waste is considered hazardous and must be disposed of in accordance

with all local, state, and federal regulations.[7]

Do not mix with other waste. Dispose of the chemical in its original container if possible.

Contact your institution's environmental health and safety department for specific disposal

procedures.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for silver chromate.
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Parameter Value Reference

Chemical Formula Ag₂CrO₄ [4]

Molecular Weight 331.73 g/mol [4]

Density 5.625 g/cm³ at 25 °C [3]

OSHA Permissible Exposure

Limit (PEL) for Chromium(VI)

compounds

0.01 mg/m³ TWA (as Cr) [5]

NIOSH Recommended

Exposure Limit (REL) for

Chromates

0.001 mg/m³ TWA (as Cr) [5]

IDLH (Immediately Dangerous

to Life or Health) for

Chromium(VI)

15 mg/m³ (as Cr(VI)) [5]

Experimental Protocols
While no specific experimental protocols were cited in the immediate safety documentation,

any procedure involving silver chromate should be designed to minimize exposure. For

instance, when preparing solutions, it is advisable to:

Conduct all weighing and solution preparation within a chemical fume hood.

Use a wet-brushing or electrically protected vacuum cleaning method for any spills.[3]

When preparing samples, such as for solubility product constant (Ksp) determination, ensure

all transfers of the solid or solutions are performed carefully to avoid splashing and aerosol

generation.[8]

All waste solutions containing silver chromate must be collected in a designated hazardous

waste container.[8]

Visualized Workflows
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To further clarify procedural logic, the following diagrams illustrate key decision-making and

response workflows.
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Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling Silver Chromate.
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Silver Chromate Spill Response Plan

Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE

Contain Spill
(Prevent entry to drains)

Clean up with care
(Avoid dust generation)

Place in Labeled
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Decontaminate Area
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Click to download full resolution via product page

Caption: Step-by-Step Spill Response Plan for Silver Chromate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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